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For Researchers, Scientists, and Drug Development Professionals

D-ornithine, a non-proteinogenic amino acid, plays a crucial role in various physiological and
pathological processes. Understanding its transport across cellular membranes is paramount
for developing targeted therapeutic strategies. This guide provides a comparative analysis of
transporters involved in D-ornithine uptake, focusing on the validation of the mitochondrial
ornithine transporter ORC2 as a key player. We present supporting experimental data, detailed
methodologies, and a clear workflow to aid researchers in this field.

Performance Comparison of D-Ornithine
Transporters

The following table summarizes the substrate specificity and transport characteristics of key
mitochondrial transporters implicated in ornithine uptake. This data highlights the distinct role of
ORC2 in transporting D-ornithine compared to its isoform, ORC1.
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Experimental Validation Workflow

The following diagram illustrates a comprehensive workflow for validating the role of a specific

transporter, such as ORC2, in D-ornithine uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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